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Compound of Interest

Compound Name:
5-Methoxy-3-

pyridinecarboxaldehyde

Cat. No.: B038722 Get Quote

A Comprehensive Technical Guide to 5-Methoxy-
3-pyridinecarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical properties, synthesis, and

reactivity of 5-Methoxy-3-pyridinecarboxaldehyde, a heterocyclic aldehyde of interest in

medicinal chemistry and organic synthesis.

Core Chemical Properties
5-Methoxy-3-pyridinecarboxaldehyde, also known as 5-methoxynicotinaldehyde, is a

substituted pyridine derivative with the chemical formula C₇H₇NO₂.[1][2] Its chemical structure

consists of a pyridine ring substituted with a methoxy group at the 5-position and a

carboxaldehyde group at the 3-position. This arrangement of functional groups imparts a

unique reactivity profile to the molecule, making it a valuable building block in the synthesis of

more complex chemical entities.

Physicochemical Data
A summary of the key physicochemical properties of 5-Methoxy-3-pyridinecarboxaldehyde is

presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₇NO₂ [1][2]

Molecular Weight 137.14 g/mol [1]

CAS Number 113118-83-5 [1][2]

Appearance
Colorless to light yellow solid

(<28°C) or liquid (>32°C)

Melting Point 28-32 °C

Boiling Point 262.1 ± 20.0 °C (Predicted)

Density 1.159 ± 0.06 g/cm³ (Predicted)

Flash Point 100 °C [3]

pKa 2.52 ± 0.10 (Predicted)

Purity Typically ≥97% [2]

Spectral Data
The structural identity of 5-Methoxy-3-pyridinecarboxaldehyde is routinely confirmed by

spectroscopic methods. Key spectral data are summarized below.

Spectroscopy Data Source

¹H NMR (500 MHz, CDCl₃)

δ 10.09 (s, 1H), 8.65 (d, J =

0.9 Hz, 1H), 8.54 (d, J = 3.1

Hz, 1H), 7.60 (dd, J = 5.1, 1.5

Hz, 1H), 3.96 (s, 3H)

[1]

¹³C NMR (125 MHz, CDCl₃)
δ 190.6, 156.2, 145.1, 144.8,

132.0, 116.3, 55.7
[1]

Synthesis of 5-Methoxy-3-pyridinecarboxaldehyde
The synthesis of 5-Methoxy-3-pyridinecarboxaldehyde typically proceeds via the formylation

of a suitably substituted pyridine precursor. One common and effective method involves the
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metal-halogen exchange of 3-bromo-5-methoxypyridine followed by quenching with an

electrophilic formylating agent such as N,N-dimethylformamide (DMF).

Experimental Protocol: Synthesis from 3-Bromo-5-
methoxypyridine
This protocol details the synthesis of 5-Methoxy-3-pyridinecarboxaldehyde from 3-bromo-5-

methoxypyridine.

Materials:

3-Bromo-5-methoxypyridine

n-Butyllithium (n-BuLi) in hexanes

N,N-Dimethylformamide (DMF)

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether (Et₂O)

5% Sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Reaction Setup: A solution of 3-bromo-5-methoxypyridine (4.35 mmol) in anhydrous THF (15

mL) is prepared in a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a thermometer, and a nitrogen inlet.
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Lithiation: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (4.6

mmol) is added dropwise to the stirred solution, maintaining the temperature below -70 °C.

The reaction mixture is stirred at -78 °C for 1 hour.

Formylation: N,N-Dimethylformamide (8.20 mmol) is added to the reaction mixture. The

solution is stirred for an additional 30 minutes at -78 °C.

Quenching and Extraction: The reaction is quenched by pouring the cold mixture into a

stirred aqueous solution of 5% NaHCO₃ (25 mL). The aqueous layer is extracted with diethyl

ether (3 x 15 mL).

Drying and Concentration: The combined organic extracts are dried over anhydrous Na₂SO₄,

filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by silica gel column chromatography using a

hexane:ethyl acetate gradient (e.g., 4:1 to 2:1) to afford 5-Methoxy-3-
pyridinecarboxaldehyde as a colorless solid.[1]

Reactants

Process
Product

3-Bromo-5-methoxypyridine

Lithiationn-BuLi

DMF

Formylation Aqueous Workup &
Purification 5-Methoxy-3-pyridinecarboxaldehyde

Click to download full resolution via product page

A simplified workflow for the synthesis of 5-Methoxy-3-pyridinecarboxaldehyde.

Reactivity and Potential Applications
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The chemical reactivity of 5-Methoxy-3-pyridinecarboxaldehyde is governed by the interplay

of its three key structural features: the aldehyde group, the pyridine ring, and the methoxy

group.

Aldehyde Group: The aldehyde functionality is a primary site for nucleophilic attack, enabling

a wide range of chemical transformations. These include, but are not limited to, reductive

amination, Wittig reactions, and the formation of imines and oximes.

Pyridine Ring: The nitrogen atom in the pyridine ring imparts a degree of electron-

withdrawing character to the aromatic system, influencing the reactivity of the aldehyde

group. It can also be protonated or alkylated.

Methoxy Group: The electron-donating methoxy group can influence the regioselectivity of

electrophilic aromatic substitution reactions, although the pyridine ring is generally

deactivated towards such reactions.

A notable application of pyridinecarboxaldehydes is in the N-terminal modification of proteins.

The reactivity of the aldehyde can be fine-tuned by the electronic effects of substituents on the

pyridine ring. The methoxy group, being electron-donating, can modulate the electrophilicity of

the aldehyde and thereby influence the rate and stability of the resulting protein conjugate.

Typical Aldehyde Reactions

Product Classes

5-Methoxy-3-pyridinecarboxaldehyde

Reductive Amination
(+ Amine, Reducing Agent)

Wittig Reaction
(+ Phosphonium Ylide)

Imine Formation
(+ Primary Amine)

Acetal Formation
(+ Alcohol, Acid Catalyst)
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General reactivity profile of 5-Methoxy-3-pyridinecarboxaldehyde.

Safety and Handling
5-Methoxy-3-pyridinecarboxaldehyde should be handled with appropriate safety precautions

in a well-ventilated laboratory fume hood. Personal protective equipment, including safety

glasses, gloves, and a lab coat, should be worn at all times. Avoid inhalation of dust or vapors

and contact with skin and eyes. In case of contact, rinse immediately with plenty of water. For

detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
5-Methoxy-3-pyridinecarboxaldehyde is a versatile chemical intermediate with a rich and

tunable reactivity profile. Its synthesis is well-established, and its utility in organic synthesis and

bioconjugation is of growing interest. This guide provides a foundational understanding of its

chemical properties to aid researchers and drug development professionals in its effective

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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